Cas no 500169-97-1 (4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-)
500169-97-1 structure
Product Name:4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-
CAS No:500169-97-1
MF:C11H7ClOS2
MW:254.755679368973
CID:1549074
Update Time:2024-08-24
4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto- Chemical and Physical Properties
Names and Identifiers
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- 4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-
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- Inchi: 1S/C11H7ClOS2/c12-8-3-1-7(2-4-8)10-5-9(13)6-11(14)15-10/h1-6,14H
- InChI Key: BBSPYPVBLZRYFG-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(Cl)C=C2)SC(S)=CC(=O)C=1
Computed Properties
- Exact Mass: 253.96281
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 399.3±42.0 °C(Predicted)
- PSA: 17.07
- pka: 4.50±1.00(Predicted)
4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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